Cas no 1708195-26-9 (1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea)

• Product Name: 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea
• CAS No: 1708195-26-9
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD26969321
• CID: 4612212
• PubChem ID: 113219929
• Update Time: 2025-05-25

1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(5-chloro-2,4-dimethoxyphenyl)-N,N-dimethyl-
• 1-(5-Chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea
• 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea

• MDL： MFCD26969321
• Inchi： 1S/C11H15ClN2O3/c1-14(2)11(15)13-8-5-7(12)9(16-3)6-10(8)17-4/h5-6H,1-4H3,(H,13,15)
• InChI Key： HDDBNCZMKOWTTL-UHFFFAOYSA-N
• SMILES： N(C)(C)C(NC1=CC(Cl)=C(OC)C=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea

Chemical Profile of 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea (CAS No. 1708195-26-9)

The compound 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea, identified by its CAS number 1708195-26-9, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic urea derivative exhibits a unique structural framework characterized by a chloro-substituted aromatic ring fused with methoxy groups at the 2 and 4 positions, alongside a dimethylurea moiety at the 1-position. Such structural features make it a compound of considerable interest for medicinal chemists exploring novel pharmacophores.

Recent advancements in drug discovery have highlighted the importance of multifunctional molecular architectures, particularly those capable of modulating biological pathways through precise interactions with target proteins or enzymes. The presence of both electron-withdrawing and electron-donating groups in 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea contributes to its potential as a scaffold for developing therapeutic agents. The chloro group at the 5-position can serve as a handle for further derivatization via nucleophilic substitution reactions, while the methoxy groups enhance lipophilicity and metabolic stability.

In the context of contemporary research, this compound has garnered attention for its potential applications in the development of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling cascades, and dysregulation of their activity is implicated in numerous diseases, including cancer. The aromatic system of 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea can be engineered to interact with ATP-binding pockets or allosteric sites on kinase domains. Preliminary computational studies suggest that modifications to the urea moiety could enhance binding affinity while minimizing off-target effects.

The dimethylurea group introduces steric bulk and hydrogen bonding potential, which are critical parameters in designing high-affinity binders. By leveraging structure-activity relationship (SAR) studies, researchers can systematically optimize this scaffold to achieve submicromolar inhibitory concentrations against specific kinases. For instance, derivatives of this compound have shown promise in preclinical models as inhibitors of Janus kinases (JAKs), which play a central role in inflammatory responses and hematopoiesis.

Beyond kinase inhibition, 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea may find utility in addressing other therapeutic areas. Its structural motif resembles known scaffolds of antiviral and anti-inflammatory agents, suggesting broad applicability. The chloro and methoxy substituents provide diverse reactivity patterns that allow for facile introduction of additional functional groups tailored to specific biological targets. This adaptability makes it an attractive candidate for library synthesis programs aimed at identifying novel bioactive molecules.

The synthesis of 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes chlorination followed by methoxylation at selected positions on the benzene ring, followed by condensation with isocyanate or urea-forming reagents to introduce the dimethylurea functionality. Advances in catalytic methods have enabled more efficient and selective modifications of the aromatic core, reducing byproduct formation and improving overall yields.

In conclusion, 1-(5-chloro-2,4-dimethoxyphenyl)-3,3-dimethylurea (CAS No. 1708195-26-9) stands out as a versatile pharmacological scaffold with significant untapped potential. Its unique structural features—combining chloro and methoxy substituents with a dimethylurea group—position it as a valuable building block for drug discovery efforts targeting kinases and other relevant biological pathways. As research progresses in medicinal chemistry and computational biology, further exploration of this compound is warranted to unlock its full therapeutic promise.